2,2'-Azobis(2-methylpropionitrile) 2,2'-Azobis(2-methylpropionitrile) Insoluble in water and denser than water. Moderately toxic by ingestion. Readily ignited by sparks or flames. Burns intensely and persistently. Toxic oxides of nitrogen produced during combustion. Used as a catalyst, in vinyl polymerizations and a blowing agent for plastics.
Brand Name: Vulcanchem
CAS No.: 78-67-1
VCID: VC0043924
InChI: InChI=1S/C8H12N4/c1-7(2,5-9)11-12-8(3,4)6-10/h1-4H3
SMILES: CC(C)(C#N)N=NC(C)(C)C#N
Molecular Formula: C8H12N4
(CH3)2(CN)CN=NC(CN)(CH3)2
C8H12N4
Molecular Weight: 164.21 g/mol

2,2'-Azobis(2-methylpropionitrile)

CAS No.: 78-67-1

Reference Standards

VCID: VC0043924

Molecular Formula: C8H12N4
(CH3)2(CN)CN=NC(CN)(CH3)2
C8H12N4

Molecular Weight: 164.21 g/mol

2,2'-Azobis(2-methylpropionitrile) - 78-67-1

CAS No. 78-67-1
Product Name 2,2'-Azobis(2-methylpropionitrile)
Molecular Formula C8H12N4
(CH3)2(CN)CN=NC(CN)(CH3)2
C8H12N4
Molecular Weight 164.21 g/mol
IUPAC Name 2-(2-cyanopropan-2-yldiazenyl)-2-methylpropanenitrile
Standard InChI InChI=1S/C8H12N4/c1-7(2,5-9)11-12-8(3,4)6-10/h1-4H3
Standard InChIKey OZAIFHULBGXAKX-UHFFFAOYSA-N
SMILES CC(C)(C#N)N=NC(C)(C)C#N
Canonical SMILES CC(C)(C#N)N=NC(C)(C)C#N
Colorform CRYSTALS FROM ETHANOL + WATER
WHITE POWDER
Density 1.1 g/cm³
Melting Point 101.5 °C
221 °F (105 °C)
Physical Description Insoluble in water and denser than water. Moderately toxic by ingestion. Readily ignited by sparks or flames. Burns intensely and persistently. Toxic oxides of nitrogen produced during combustion. Used as a catalyst, in vinyl polymerizations and a blowing agent for plastics.
DryPowder; OtherSolid; PelletsLargeCrystals
WHITE POWDER.
Description Insoluble in water and denser than water. Moderately toxic by ingestion. Readily ignited by sparks or flames. Burns intensely and persistently. Toxic oxides of nitrogen produced during combustion. Used as a catalyst, in vinyl polymerizations and a blowing agent for plastics.
Solubility 0.00 M
SOL IN METHANOL @ 0, 20, 40 °C: 1.8, 4.96, 16.06 G/100 ML; SOL IN ETHANOL @ 0, 20, 40 °C: 0.58, 2.04, 7.15 G/100 ML
INSOL IN WATER; SOL IN MANY ORG SOLVENTS; SOL IN VINYL MONOMERS
Solubility in water at 20 °C: none
Synonyms 2,2’-Azobis(2-cyanopropane); 2,2’-Azobis(2-methylpropionitrile); 2,2’-Azobis[2-methylpropanenitrile]; 2,2’-Azobis[isobutyronitrile]; 2,2’-Azodiisobutyronitrile; 2,2’-Dimethyl-2,2’-azodipropionitrile; ABN-R; AIBN; AZDH; AZDN; Aceto AZIB; Azobisisobuty
Vapor Pressure 0.01 mmHg
Vapor pressure, Pa at 20 °C:
PubChem Compound 6547
Last Modified Nov 11 2021
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